Cas no 292169-72-3 ((Z)-2-(5-Bromo-2-fluorobenzylidene)benzo[4,5]imidazo[2,1-b]thiazol-3(2H)-one)

• Product Name: (Z)-2-(5-Bromo-2-fluorobenzylidene)benzo[4,5]imidazo[2,1-b]thiazol-3(2H)-one
• CAS No: 292169-72-3
• MF: C₁₆H₈BrFN₂OS
• MW: 375.214924812317
• MDL: MFCD02071609
• CID: 1086461
• PubChem ID: 1803673
• Update Time: 2025-09-27

(Z)-2-(5-Bromo-2-fluorobenzylidene)benzo[4,5]imidazo[2,1-b]thiazol-3(2H)-one Chemical and Physical Properties

Names and Identifiers

• (Z)-2-(5-Bromo-2-fluorobenzylidene)benzo[4,5]imidazo[2,1-b]thiazol-3(2H)-one
• 2-[(5-bromo-2-fluorophenyl)methylidene]-3a,4,4a,5,6,7,8,8a-octahydro-[1,3]thiazolo[3,2-a]benzimidazol-1-one
• AG-E-95016
• CTK4G2952
• AKOS000422971
• BS-35898
• MFCD02071609
• AN-988/13928001
• CS-0328111
• (2Z)-2-(5-BROMO-2-FLUOROBENZYLIDENE)[1,3]THIAZOLO[3,2-A]BENZIMIDAZOL-3(2H)-ONE
• (2Z)-2-[(5-bromo-2-fluorophenyl)methylidene]-[1,3]thiazolo[3,2-a]benzimidazol-1-one
• SR-01000437894
• Chembrdg-bb 6827740
• SCHEMBL20797968
• Thiazolo[3,2-a]benzimidazol-3(2H)-one, 2-[(5-bromo-2-fluorophenyl)methylene]-
• 2-[(Z)-1-(5-BROMO-2-FLUOROPHENYL)METHYLIDENE][1,3]THIAZOLO[3,2-A][1,3]BENZIMIDAZOL-3-ONE
• SR-01000437894-1
• 292169-72-3
• 2-(5-bromo-2-fluorobenzylidene)[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one
• STL377996

• MDL： MFCD02071609
• Inchi： 1S/C16H8BrFN2OS/c17-10-5-6-11(18)9(7-10)8-14-15(21)20-13-4-2-1-3-12(13)19-16(20)22-14/h1-8H/b14-8-
• InChI Key： HPVJBQMHVFEUJP-ZSOIEALJSA-N
• SMILES： BrC1=CC=C(C(=C1)/C=C1/C(N2C(=NC3C=CC=CC2=3)S/1)=O)F

Computed Properties

• Exact Mass: 373.95200
• Monoisotopic Mass: 373.95247g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 503
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 60.2Ų

Experimental Properties

• Density: 1.71
• Boiling Point: 535.1°C at 760 mmHg
• Flash Point: 277.4°C
• Refractive Index: 1.75
• PSA: 62.61000
• LogP: 3.35850

Additional information on (Z)-2-(5-Bromo-2-fluorobenzylidene)benzo[4,5]imidazo[2,1-b]thiazol-3(2H)-one

Comprehensive Analysis of (Z)-2-(5-Bromo-2-fluorobenzylidene)benzo[4,5]imidazo[2,1-b]thiazol-3(2H)-one (CAS No. 292169-72-3)

The compound (Z)-2-(5-Bromo-2-fluorobenzylidene)benzo[4,5]imidazo[2,1-b]thiazol-3(2H)-one, with CAS No. 292169-72-3, is a structurally unique heterocyclic molecule that has garnered significant attention in pharmaceutical and materials science research. Its intricate architecture, featuring a benzimidazo[2,1-b]thiazole core fused with a 5-bromo-2-fluorobenzylidene moiety, positions it as a promising candidate for diverse applications. Researchers are particularly intrigued by its potential in small-molecule drug discovery and organic electronics, given its conjugated π-system and halogen-substituted aromatic rings.

In recent years, the scientific community has shown growing interest in heterocyclic compounds like 292169-72-3 due to their versatile biological activities. The presence of both bromine and fluorine atoms in its structure enhances its ability to participate in halogen bonding interactions, a feature increasingly exploited in medicinal chemistry for improving target binding affinity. Computational studies suggest this compound may exhibit interesting pharmacokinetic properties, with particular attention to its potential as a kinase inhibitor scaffold – a hot topic in cancer research.

The benzo[4,5]imidazo[2,1-b]thiazole system within 292169-72-3 represents a privileged structure in drug design, known to interact with various biological targets. Current literature indicates that analogs of this core structure demonstrate activity against inflammatory pathways and oxidative stress-related mechanisms, aligning with contemporary research trends in neurodegenerative disease therapeutics. The (Z)-benzylidene configuration adds geometric specificity that could be crucial for molecular recognition processes.

From a synthetic chemistry perspective, CAS 292169-72-3 presents interesting challenges and opportunities. The 5-bromo-2-fluoro substitution pattern offers multiple sites for further functionalization through modern cross-coupling reactions, making it a valuable intermediate for structure-activity relationship studies. Recent advances in C-H activation methodologies could potentially streamline the synthesis of derivatives, addressing the growing demand for efficient structure diversification in lead optimization.

Material scientists have begun exploring 292169-72-3 for its potential in organic semiconductors, given its extended π-conjugation and electron-withdrawing substituents. The compound's photophysical properties are currently under investigation, with preliminary data suggesting possible applications in OLED technology or as photosensitizers – areas experiencing rapid growth due to renewable energy initiatives. Its solid-state packing behavior, influenced by the halogen atoms, may offer insights for designing new functional materials with tailored electronic properties.

Analytical characterization of (Z)-2-(5-Bromo-2-fluorobenzylidene)benzo[4,5]imidazo[2,1-b]thiazol-3(2H)-one typically involves advanced techniques such as X-ray crystallography to confirm its stereochemistry, NMR spectroscopy for structural verification, and HPLC-MS for purity assessment. These methods are crucial for quality control in research applications, especially when investigating its potential as a biological probe or chemical tool in systems biology studies.

The stability profile of CAS 292169-72-3 under various conditions is an active area of investigation, with particular focus on its behavior in physiological buffers and under photolytic stress. Such studies are essential for evaluating its suitability as a therapeutic candidate or diagnostic agent. Recent publications have highlighted the importance of understanding metabolic stability in early-stage drug discovery, making these investigations highly relevant to current pharmaceutical development paradigms.

In the context of green chemistry initiatives, researchers are exploring sustainable synthetic routes to 292169-72-3 and its derivatives. The incorporation of catalytic methods and biocompatible solvents aligns with industry-wide efforts to reduce environmental impact while maintaining synthetic efficiency. This approach resonates with growing concerns about sustainable pharmaceutical manufacturing – a topic frequently searched by professionals in the field.

Patent literature reveals increasing interest in benzo[4,5]imidazo[2,1-b]thiazole derivatives, with 292169-72-3 appearing as a key structural motif in several applications related to age-related diseases and metabolic disorders. The compound's potential to modulate cellular signaling pathways continues to drive innovation in this chemical space, particularly in the development of targeted therapies with improved specificity.

As research progresses, (Z)-2-(5-Bromo-2-fluorobenzylidene)benzo[4,5]imidazo[2,1-b]thiazol-3(2H)-one stands as a compelling example of how structural complexity can yield diverse functionality. Its ongoing investigation bridges multiple disciplines, from medicinal chemistry to materials science, reflecting the interdisciplinary nature of modern chemical research. Future studies will likely focus on expanding its utility through rational design of analogs with optimized properties for specific applications.